Cas no 35554-13-3 (1-(acetyloxy)-3,5,14,16-tetrahydroxy-19-oxobufa-20,22-dienolide)

• Product Name: 1-(acetyloxy)-3,5,14,16-tetrahydroxy-19-oxobufa-20,22-dienolide
• CAS No: 35554-13-3
• MF: C₂₆H₃₄O₉
• MW: 490.542768955231
• CID: 920452
• PubChem ID: 282024
• Update Time: 2025-04-19

1-(acetyloxy)-3,5,14,16-tetrahydroxy-19-oxobufa-20,22-dienolide Chemical and Physical Properties

Names and Identifiers

• 1-(acetyloxy)-3,5,14,16-tetrahydroxy-19-oxobufa-20,22-dienolide
• HYDROXYBERSALDEGENIN, 16B, L-ACETATE
• DTXSID60956938
• HYDROXYBERSALDEGENIN, L-ACETATE
• NSC135080
• NSC-135080
• 35554-13-3

• Inchi： 1S/C26H34O9/c1-14(28)35-20-9-16(29)10-24(32)8-6-18-17(25(20,24)13-27)5-7-23(2)22(19(30)11-26(18,23)33)15-3-4-21(31)34-12-15/h3-4,12-13,16-20,22,29-30,32-33H,5-11H2,1-2H3
• InChI Key： BHCUFRCVBQJPII-UHFFFAOYSA-N
• SMILES： OC12CC(C(C3=COC(C=C3)=O)C1(C)CCC1C3(C=O)C(CC(CC3(CCC21)O)O)OC(C)=O)O

Computed Properties

• Exact Mass: 490.22032
• Monoisotopic Mass: 490.22028266g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 35
• Rotatable Bond Count: 4
• Complexity: 1000
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 10
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 151Ų

Experimental Properties

• PSA: 150.59